Cas no 144175-45-1 (6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-hydroxy-1-(2-hydroxyethyl)butyl]-)
144175-45-1 structure
Product Name:6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-hydroxy-1-(2-hydroxyethyl)butyl]-
CAS No:144175-45-1
MF:C11H17N5O3
MW:267.284381628037
CID:188067
PubChem ID:135474245
Update Time:2025-04-19
6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-hydroxy-1-(2-hydroxyethyl)butyl]- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-hydroxy-1-(2-hydroxyethyl)butyl]-
- 2-amino-9-(1,6-dihydroxyhexan-3-yl)-3H-purin-6-one
- 9-(Dihydroxy-1,6-hex-3-yl)guanine
- (1,6-hexane diol-3-yl)G
- 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[4-hydroxy-1-(2-hydroxyethyl)butyl]-, (1)-
- 144175-45-1
- 6H-Purin-6-one, 2-amino-1,9-dihydro-9-(4-hydroxy-1-(2-hydroxyethyl)butyl)-, (1)-
- DTXSID10932262
- 2-amino-9-[4-hydroxy-1-(2-hydroxyethyl)butyl]-1H-purin-6-one
- 3-(6-Hydroxy-2-imino-2,3-dihydro-9H-purin-9-yl)hexane-1,6-diol
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- Inchi: 1S/C11H17N5O3/c12-11-14-9-8(10(19)15-11)13-6-16(9)7(3-5-18)2-1-4-17/h6-7,17-18H,1-5H2,(H3,12,14,15,19)
- InChI Key: RDCKWBKGNSPMDR-UHFFFAOYSA-N
- SMILES: OCCC(CCCO)N1C=NC2C(NC(N)=NC1=2)=O
Computed Properties
- Exact Mass: 267.13331
- Monoisotopic Mass: 267.133
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.1
- Topological Polar Surface Area: 126Ų
Experimental Properties
- Density: 1.6
- Boiling Point: 645.2°C at 760 mmHg
- Flash Point: 344°C
- Refractive Index: 1.72
- PSA: 125.76
6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-hydroxy-1-(2-hydroxyethyl)butyl]- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
144175-45-1 (6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-hydroxy-1-(2-hydroxyethyl)butyl]-) Related Products
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